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Compound of Interest

Compound Name: CAY10526

Cat. No.: B15602551

This technical support center provides guidance on the safe handling of CAY10526 in a
laboratory setting. The information is compiled from publicly available product data and general
laboratory safety protocols. It is crucial to obtain and review the complete Safety Data Sheet
(SDS) from your supplier before handling this compound.

Frequently Asked Questions (FAQSs)

Q1: What is CAY10526 and what are its primary hazards?

CAY10526 is a chemical compound with the CAS Number 938069-71-7 and molecular formula
C12H7BrOsS. It functions as an inhibitor of prostaglandin Ez (PGE-2) production.[1] According to
product information, this material should be considered hazardous.[2] Users are advised to
avoid ingestion, inhalation, and contact with eyes, skin, or clothing.[2]

Q2: What are the recommended storage conditions for CAY105267

Proper storage is crucial to maintain the stability of CAY10526. The recommended storage
conditions for the solid compound and its stock solutions are summarized in the table below.
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Storage . . o
Form Duration Special Conditions
Temperature
Crystalline Solid -20°C > 4 years
Sealed, away from
o moisture and light.
Stock Solution in )
-80°C 6 months Aliquot to prevent
DMSO
repeated freeze-thaw
cycles.
Sealed, away from
moisture and light.
Stock Solution in ]
-20°C 1 month Aliquot to prevent

DMSO
repeated freeze-thaw

cycles.

Q3: What personal protective equipment (PPE) should | wear when handling CAY105267?

While a specific SDS is not publicly available, standard laboratory practice for handling
hazardous chemicals dictates the use of the following PPE:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A laboratory coat.

Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood. If

there is a risk of generating dust or aerosols, a respirator may be necessary.

Troubleshooting Guide
Problem: | need to prepare a stock solution of CAY10526. What solvents can | use?
Solution: CAY10526 is soluble in organic solvents such as Dimethyl Sulfoxide (DMSO) and

Dimethylformamide (DMF).[2] For aqueous buffers, it is sparingly soluble.[2] It is recommended
to first dissolve the compound in DMSO and then dilute it with the aqueous buffer of choice.[2]
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Problem: | have accidentally spilled a small amount of CAY10526 powder.

Solution: In case of a small spill, follow these general steps:

e Evacuate and Alert: Inform others in the immediate area.

o Wear appropriate PPE: Ensure you are wearing gloves, a lab coat, and eye protection.

o Contain the spill: Use an absorbent material to gently cover the powder and prevent it from
becoming airborne.

e Clean-up: Carefully collect the absorbed material and place it in a sealed container for
hazardous waste disposal.

o Decontaminate: Clean the spill area with an appropriate solvent and then soap and water.

e Dispose of waste: All contaminated materials must be disposed of as hazardous waste
according to your institution's guidelines.

Experimental Protocols
Protocol: Preparation of a CAY10526 Stock Solution
This protocol outlines the steps for preparing a stock solution of CAY10526.
o Materials:
o CAY10526 (crystalline solid)
o Dimethyl Sulfoxide (DMSO), anhydrous
o Sterile microcentrifuge tubes or vials
o Calibrated pipettes and sterile tips
e Procedure:

1. Equilibrate the CAY10526 vial to room temperature before opening.
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2. Weigh the desired amount of CAY10526 in a tared, sterile microcentrifuge tube.
3. Add the calculated volume of DMSO to achieve the desired concentration.
4. Vortex briefly to dissolve the solid completely.

5. Aliquot the stock solution into smaller volumes in sterile tubes to minimize freeze-thaw
cycles.

6. Label the aliquots clearly with the compound name, concentration, date, and your initials.

7. Store the aliquots at -20°C or -80°C as recommended.

Visualizations

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b15602551?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602551?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

CAY10526 Safe Handling Workflow
4 N

Preparation

Read SDS
Wear PPE
[Work in Fume HoocD

- J

Aliquoting

\/ /
Storage)/ 4 Cleanup & Disposal )

[Store at -20°C or -80°(9 Gecontaminate Workspaca

Dispose Waste

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b15602551?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602551?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Caption: A workflow diagram illustrating the key steps for safely handling CAY10526 in the
laboratory.
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Caption: A decision-making flowchart for responding to a small spill of CAY10526.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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